Cas no 57169-99-0 (Potassium, (1-phenyl-2-propenyl)-)

Potassium, (1-phenyl-2-propenyl)- structure
57169-99-0 structure
Product Name:Potassium, (1-phenyl-2-propenyl)-
CAS No:57169-99-0
MF:C9H9K
MW:156.266063451767
CID:346302
PubChem ID:71444296
Update Time:2025-04-19

Potassium, (1-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Potassium, (1-phenyl-2-propenyl)-
    • potassium,prop-2-enylbenzene
    • 57169-99-0
    • DTXSID70853085
    • Potassium 1-phenylprop-2-en-1-ide
    • Inchi: 1S/C9H9.K/c1-2-6-9-7-4-3-5-8-9;/h2-8H,1H2;/q-1;+1
    • InChI Key: XYEUXRITNXUEEX-UHFFFAOYSA-N
    • SMILES: [K+].C1(C=CC=CC=1)[CH-]C=C

Computed Properties

  • Exact Mass: 156.03417
  • Monoisotopic Mass: 156.03413177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 82.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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